4-(1-naphthylacetyl)morpholine

• IUPAC Name: 1-morpholin-4-yl-2-naphthalen-1-ylethanone
• InChI: InChI=1S/C16H17NO2/c18-16(17-8-10-19-11-9-17)12-14-6-3-5-13-4-1-2-7-15(13)14/h1-7H,8-12H2
• InChI Key: ZZUPFXNFWJEDBR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CC2=CC=CC3=CC=CC=C32
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

4-(1-naphthylacetyl)morpholine is a compound that contains a morpholine ring. Morpholine is an organic chemical compound having the chemical formula O (C H 2 CH 2) 2 N H. This heterocycle features both amine and ether functional groups. The compound 4-(1-naphthylacetyl)morpholine would have a naphthylacetyl group attached to the morpholine ring.

Synthesis Analysis

Morpholines can be synthesized from 1,2-amino alcohols, aziridines, epoxides, and related compounds. A simple and efficient method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides.

Molecular Structure Analysis

The molecular structure of morpholine exhibits an approximately CS-symmetric structure. The nitrogen-bound group is in a quasi axial position on the six-membered morpholine ring in a low-energy chair conformation.

Chemical Reactions Analysis

Morpholine can undergo a diversity of chemical reactions. For instance, it can be involved in reactions such as the Voight rearrangement, iodine mediated cyclisation, and others.

Physical And Chemical Properties Analysis

Morpholine is a colourless, oily, hygroscopic, volatile liquid with a characteristic amine odour. It is heavier than air and, as a result, the vapour can travel a significant distance to a source of ignition and "flash back".

Mechanism of Action

While the specific mechanism of action for 4-(1-naphthylacetyl)morpholine is not provided in the search results, it’s worth noting that the mechanism of action of most antifungal drugs involves targeting ergosterol, an essential component of the fungal cell membrane. Morpholine derivatives are often used in medicinal chemistry.

Safety and Hazards

Morpholine is classified as a flammable liquid and vapor. It is harmful if swallowed, causes severe skin burns and eye damage, and is suspected of damaging fertility or the unborn child. It is toxic in contact with skin or if inhaled.

Future Directions

Morpholine and its derivatives have attracted significant attention due to their widespread availability in natural products and biologically relevant compounds. Future research could focus on the development and application of luminescent pH responsive materials and the introduction of a morpholine substituent, important in medicinal chemistry and other fields, by C–H/N–H cross-coupling.